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Introduction

The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,
standardized assessment considered a "gold standard" for the observational assessment of
individuals suspected of having an autism spectrum disorder (ASD).[1][2][3] The instrument is
composed of five distinct modules, each tailored to a specific chronological age and level of
expressive language.[4][5] Selecting the correct module is a critical first step for a valid
administration, as using an inappropriate module can lead to invalid scores.[6] These notes
provide a detailed protocol and data summary to guide researchers, scientists, and drug
development professionals in the appropriate selection of an ADOS-2 module. The
administration of the ADOS-2 should be conducted by a trained clinician as part of a
comprehensive evaluation.[1][5]

Data Presentation: ADOS-2 Module Selection
Criteria

The selection of one of the five ADOS-2 modules is based on the individual's chronological age
and their expressive language ability.[4][7] The following table summarizes the specific criteria

for each module.
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Expressive Language

Module Chronological Age

Level

Does not consistently use
Toddler Module 12 to 30 months

phrase speech.[4][7]

Does not consistently use
Module 1 31 months and older

phrase speech.[4][7]

Uses phrase speech but is not
Module 2 Any age

verbally fluent.[4][7]

Children and young
Module 3 Verbally fluent.[4][7]
adolescents

Module 4 Older adolescents and adults Verbally fluent.[4][7]

Experimental Protocol for Module Selection

This protocol outlines the systematic process for determining the appropriate ADOS-2 module
for an individual. The assessment typically requires 40 to 60 minutes to administer.[4][7]

Objective: To accurately select one of the five ADOS-2 modules based on the examinee's age
and expressive language skills to ensure a valid assessment of ASD-related behaviors.

Personnel: This protocol must be carried out by a clinician with specific training in ADOS-2
administration and interpretation.[3][5]

Methodology:

Step 1: Determine Chronological Age 1.1. Obtain the individual's date of birth and the date of
the planned assessment. 1.2. Calculate the individual's precise chronological age in months.
1.3. This initial age determination will narrow the potential module choices, particularly for
toddlers and young children. For example, individuals between 12 and 30 months are
candidates for the Toddler Module, while those 31 months and older are candidates for Module
1, provided they meet the language criteria.[4][8]

Step 2: Assess Expressive Language Level 2.1. The most critical step is to determine the
individual's current level of expressive language. This is not a formal language assessment but
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a clinical judgment based on observation and language sampling. 2.2. Defining Language
Levels:

e Pre-verbal or Single Words (No Phrase Speech): The individual does not consistently use
non-echoed, three-word phrases that include a verb. They may be nonverbal or primarily use
single words to communicate.[9] This level corresponds to the Toddler Module or Module 1.

o Phrase Speech (Not Verbally Fluent): The individual consistently uses non-echoed phrases
of three or more words and may use some simple sentences, but does not meet the criteria
for verbal fluency.[4][10] This level corresponds to Module 2.

o Verbally Fluent: The individual can produce a range of sentence structures, including
complex sentences that connect ideas with logical connections (e.g., using terms like
"because” or "if").[11] Their grammar may have some errors, but their language is flexible
and suitable for conversation. This level corresponds to Module 3 or Module 4.

Step 3: Apply Selection Criteria and Choose the Module 3.1. For individuals aged 12-30
months:

« |f they do not consistently use phrase speech, select the Toddler Module.[4] 3.2. For
individuals aged 31 months and older:

« If they do not consistently use phrase speech, select Module 1.[4] 3.3. For individuals of any
age with phrase speech but not verbal fluency:

o Select Module 2.[4] 3.4. For verbally fluent individuals:

« If they are a child or young adolescent, select Module 3.[4]

« If they are an older adolescent or adult, select Module 4.[4] The distinction between Module
3 and 4 often relates to the appropriateness of tasks; Module 3 uses more toy-based
activities, while Module 4 is more conversational.[11]

Visualization: Module Selection Workflow

The following diagram illustrates the decision-making process for selecting the correct ADOS-2
module.
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Caption: Decision workflow for selecting the appropriate ADOS-2 module.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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